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Compound of Interest

1-bromo-4-
Compound Name:
(trichloromethyl)benzene

Cat. No.: B6247842

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of 1-
bromo-4-(trichloromethyl)benzene (CAS No. 17760-03-1), a halogenated aromatic
hydrocarbon. Adherence to these procedures is vital for ensuring laboratory safety and
environmental compliance. This compound is classified as hazardous, and its handling and
disposal require strict protocols.

I. Chemical and Physical Properties

Precise physical and toxicological data for 1-bromo-4-(trichloromethyl)benzene are not
readily available in public safety data sheets. The following table includes available data for the
target compound and data for structurally similar compounds to provide an informed
perspective on its properties.
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Property Value Compound
1-bromo-4-

CAS Number 17760-03-1 _
(trichloromethyl)benzene
1-bromo-4-

Molecular Formula C7H4BrCls )
(trichloromethyl)benzene

] 1-bromo-4-

Molecular Weight 274.4 g/mol )

(trichloromethyl)benzene
] ] 1-Bromo-4-chlorobenzene

Melting Point 64 - 67 °C o
(similar compound)

- , 1-Bromo-4-chlorobenzene

Boiling Point 196 °C

(similar compound)

H302: Harmful if
swallowedH315: Causes skin
irritationH318: Causes serious
eye damageH331: Toxic if 1-bromo-4-
GHS Hazard Statements ) ]
inhaledH335: May cause (trichloromethyl)benzene
respiratory irritationH351:
Suspected of causing

cancer[1]

Il. Experimental Protocols: Waste Characterization

As 1-bromo-4-(trichloromethyl)benzene is not explicitly listed as a U- or P-listed hazardous
waste by the U.S. Environmental Protection Agency (EPA), waste characterization must be
determined based on its properties. Due to its chemical structure as a halogenated organic
compound, it is prudent to manage it as a hazardous waste. If it is a spent solvent, it may fall
under the FOO1 or FO02 waste codes for halogenated solvents.[2][3] If it is an unused
commercial chemical product being discarded, it should be evaluated for the characteristics of
hazardous waste (ignitability, corrosivity, reactivity, and toxicity). Given its hazard statements, it
would likely be classified as toxic.

lll. Step-by-Step Disposal Procedure
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The following procedure outlines the necessary steps for the safe handling and disposal of 1-
bromo-4-(trichloromethyl)benzene waste.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical or its waste,
ensure you are wearing appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If there
is a risk of inhalation, a NIOSH-approved respirator may be necessary.

Step 2: Waste Segregation Proper segregation is critical to prevent hazardous reactions and to
ensure compliant disposal.

» Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for "Halogenated Organic Waste."[4]

e Avoid Mixing: Do not mix 1-bromo-4-(trichloromethyl)benzene waste with non-
halogenated organic waste, aqueous waste, or other incompatible materials such as strong
oxidizing agents, acids, or bases.[5][6]

Step 3: Waste Collection and Storage

o Container Requirements: The waste container must be in good condition, compatible with
the chemical, and have a tight-fitting screw cap.

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name "1-
bromo-4-(trichloromethyl)benzene," and an indication of its hazards (e.g., "Toxic,"
"Irritant™).[4]

o Storage Location: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from heat sources and direct sunlight.[4][5]
The storage area should have secondary containment.
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Step 4: Disposal Request and Pickup

o Licensed Disposal Vendor: Arrange for the disposal of the hazardous waste through your
institution's environmental health and safety (EHS) office or a licensed hazardous waste
disposal contractor.

o Documentation: Complete all necessary waste disposal paperwork as required by your
institution and local regulations.

e Final Disposal Method: The most common and appropriate disposal method for halogenated
organic compounds is high-temperature incineration at a permitted hazardous waste facility.

[7]
IV. Spill Management
In the event of a spill, take the following immediate actions:
o Evacuate: Alert others in the immediate area and evacuate if necessary.
» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not
use combustible materials like paper towels to absorb the bulk of the spill.

o Collect: Carefully collect the absorbent material and contaminated debris into a designated
hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning
materials as hazardous waste.

» Report: Report the spill to your institution's EHS office.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1-bromo-4-(trichloromethyl)benzene.
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Caption: Workflow for the safe disposal of 1-bromo-4-(trichloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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